Cas no 2411266-36-7 (2-Chloro-N-[[4-(methylsulfonylmethyl)oxan-4-yl]methyl]propanamide)

• Product Name: 2-Chloro-N-[[4-(methylsulfonylmethyl)oxan-4-yl]methyl]propanamide
• CAS No: 2411266-36-7
• MF: C₁₁H₂₀ClNO₄S
• MW: 297.798801422119
• CID: 5357591
• Update Time: 2025-05-25

2-Chloro-N-[[4-(methylsulfonylmethyl)oxan-4-yl]methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• Z3774974203
• 2-Chloro-N-[[4-(methylsulfonylmethyl)oxan-4-yl]methyl]propanamide
• 2-chloro-N-{[4-(methanesulfonylmethyl)oxan-4-yl]methyl}propanamide

• Inchi： 1S/C11H20ClNO4S/c1-9(12)10(14)13-7-11(8-18(2,15)16)3-5-17-6-4-11/h9H,3-8H2,1-2H3,(H,13,14)
• InChI Key： GHCAPAZGYARVFT-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCC1(CS(C)(=O)=O)CCOCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 384
• XLogP3: 0.4
• Topological Polar Surface Area: 80.8

Additional information on 2-Chloro-N-[[4-(methylsulfonylmethyl)oxan-4-yl]methyl]propanamide

Research Brief on 2-Chloro-N-[[4-(methylsulfonylmethyl)oxan-4-yl]methyl]propanamide (CAS: 2411266-36-7)

Recent studies on the compound 2-Chloro-N-[[4-(methylsulfonylmethyl)oxan-4-yl]methyl]propanamide (CAS: 2411266-36-7) have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules. This compound, characterized by its unique sulfonylmethyl and oxane structural motifs, has garnered attention for its role in modulating biological pathways, particularly in the context of inflammation and oncology. Researchers have focused on its synthetic accessibility and functional versatility, which make it a promising candidate for further pharmaceutical development.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's utility in the design of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in inflammatory signaling. The study demonstrated that derivatives of 2-Chloro-N-[[4-(methylsulfonylmethyl)oxan-4-yl]methyl]propanamide exhibited significant inhibitory activity against NF-κB, a transcription factor central to inflammatory responses. The researchers employed a combination of molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, paving the way for its application in anti-inflammatory drug discovery.

In parallel, a preprint article on bioRxiv (2024) investigated the compound's potential in oncology, specifically as a scaffold for developing proteolysis-targeting chimeras (PROTACs). The study reported that 2-Chloro-N-[[4-(methylsulfonylmethyl)oxan-4-yl]methyl]propanamide could be functionalized to recruit E3 ubiquitin ligases, enabling targeted degradation of oncogenic proteins. Preliminary data from cell-based assays showed promising results in degrading mutant p53, a common driver of tumorigenesis, suggesting its applicability in precision medicine approaches for cancer therapy.

From a synthetic chemistry perspective, advancements in the scalable production of 2-Chloro-N-[[4-(methylsulfonylmethyl)oxan-4-yl]methyl]propanamide have been reported in Organic Process Research & Development (2023). The study optimized a three-step synthesis route starting from commercially available 4-(hydroxymethyl)tetrahydro-2H-pyran-4-ol, achieving a 65% overall yield with high purity (>98%). This methodological improvement addresses previous challenges in large-scale production, facilitating its broader adoption in drug discovery pipelines.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic profile and off-target effects. Future research directions include in vivo toxicity studies and further structural optimization to enhance bioavailability. The compound's dual potential in inflammation and oncology underscores its significance as a versatile building block in medicinal chemistry, warranting continued investigation.